3,4-difluoro-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzamide
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Description
3,4-difluoro-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C17H13F2NO3S and its molecular weight is 349.35. The purity is usually 95%.
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Scientific Research Applications
Interplay of Structure and Reactivity
Difluorinated alkenoates exhibit unique reactivity with furan and substituted furans, facilitated by tin(IV) catalysts. The presence of fluorine atoms significantly influences the polar transition states and reaction mechanisms, highlighting the role of molecular structure in enhancing reactivity and enabling specific transformations. This finding is crucial for the synthesis of cyclic carbonates and the understanding of furan Diels-Alder reactions (Griffith et al., 2006).
Synthesis of Heterocyclic Compounds
The synthesis of 5,6‐dihydrothieno(and furo)pyrimidines demonstrates the utility of 3,4-difluoro-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzamide derivatives in creating compounds with potential applications in pharmaceuticals and agrochemicals. These processes illustrate the versatility of furan and thiophene derivatives in constructing complex molecular architectures (Maruoka et al., 2001).
Enzymatic Resolution and Material Properties
The immobilization of enzymes for the kinetic resolution of racemic compounds, including those with furan-2 and thiophen-2 substituents, underscores the importance of specific molecular structures in biocatalysis and material science. This research demonstrates the impact of molecular modification on enzymatic activity and selectivity, relevant for industrial synthesis and the development of new materials (Brem et al., 2012).
Advanced Organic Materials and Polymers
The exploration of new fluorinated monomers for the synthesis of liquid crystalline polysiloxanes highlights the role of specific benzamide derivatives in designing materials with unique properties, such as high smectogen behavior and temperature-dependent phase transitions. This research contributes to advancements in materials science, particularly in the development of novel liquid crystal displays and optical devices (Bracon et al., 2000).
Photocatalysis and Solar Energy Conversion
The application in photocatalysis and solar energy conversion, exemplified by the synthesis of phenothiazine derivatives with various conjugated linkers, demonstrates how modifications in molecular structure can significantly affect the efficiency of dye-sensitized solar cells. This area of research is critical for the development of more efficient renewable energy technologies (Kim et al., 2011).
Properties
IUPAC Name |
3,4-difluoro-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F2NO3S/c18-12-6-5-11(9-13(12)19)16(21)20-10-17(22,14-3-1-7-23-14)15-4-2-8-24-15/h1-9,22H,10H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVQHIGSFVVWXSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(CNC(=O)C2=CC(=C(C=C2)F)F)(C3=CC=CS3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F2NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.